Cas no 1270577-37-1 (1-4-(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 1-4-(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 1270577-37-1
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD09910047
• CID: 2174192
• PubChem ID: 71742700
• Update Time: 2025-04-21

1-4-(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)cyclobutanamine
• 1-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine,hydrochloride
• 1-4-(trifluoromethyl)phenylcyclobutan-1-amine
• 1-[4-(Trifluoromethyl)phenyl]cyclobutanamine
• 1270577-37-1
• 1-(4-(Trifluoromethyl)phenyl)cyclobutan-1-amine
• EN300-262808
• MFCD09910047
• XEYCCHKMMMJOHM-UHFFFAOYSA-N
• SCHEMBL16868074
• 1-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• DB-225676
• CS-0306755
• AC3600
• AKOS023128986
• SB78837
• SY225753

• MDL： MFCD09910047
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-4-2-8(3-5-9)10(15)6-1-7-10/h2-5H,1,6-7,15H2
• InChI Key： XEYCCHKMMMJOHM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 215.09218387Da
• Monoisotopic Mass: 215.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų